estatin A
estatin A
Brand Name:
Vulcanchem
CAS No.:
106455-06-5
VCID:
VC0034060
InChI:
InChI=1S/C18H25N5O5/c19-18(20)22-9-5-4-8-21-15(24)12(10-11-6-2-1-3-7-11)23-16(25)13-14(28-13)17(26)27/h1-3,6-7,12-14H,4-5,8-10H2,(H,21,24)(H,23,25)(H,26,27)(H4,19,20,22)/t12-,13?,14?/m0/s1
SMILES:
C1=CC=C(C=C1)CC(C(=O)NCCCCN=C(N)N)NC(=O)C2C(O2)C(=O)O
Molecular Formula:
C18H25N5O5
Molecular Weight:
391.4 g/mol
estatin A
CAS No.: 106455-06-5
Main Products
VCID: VC0034060
Molecular Formula: C18H25N5O5
Molecular Weight: 391.4 g/mol
| CAS No. | 106455-06-5 |
|---|---|
| Product Name | estatin A |
| Molecular Formula | C18H25N5O5 |
| Molecular Weight | 391.4 g/mol |
| IUPAC Name | 3-[[(2S)-1-[4-(diaminomethylideneamino)butylamino]-1-oxo-3-phenylpropan-2-yl]carbamoyl]oxirane-2-carboxylic acid |
| Standard InChI | InChI=1S/C18H25N5O5/c19-18(20)22-9-5-4-8-21-15(24)12(10-11-6-2-1-3-7-11)23-16(25)13-14(28-13)17(26)27/h1-3,6-7,12-14H,4-5,8-10H2,(H,21,24)(H,23,25)(H,26,27)(H4,19,20,22)/t12-,13?,14?/m0/s1 |
| Standard InChIKey | CDANUSUTFSNLOG-HSBZDZAISA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C[C@@H](C(=O)NCCCCN=C(N)N)NC(=O)C2C(O2)C(=O)O |
| SMILES | C1=CC=C(C=C1)CC(C(=O)NCCCCN=C(N)N)NC(=O)C2C(O2)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)CC(C(=O)NCCCCN=C(N)N)NC(=O)C2C(O2)C(=O)O |
| Synonyms | estatin A |
| PubChem Compound | 14032016 |
| Last Modified | Nov 11 2021 |
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